Cas no 1353968-18-9 (2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone)

• Product Name: 2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone
• CAS No: 1353968-18-9
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 2161692
• Update Time: 2025-06-13

2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone
• 2-Amino-1-(2-((benzyl(ethyl)amino)methyl)piperidin-1-yl)ethanone
• AM93618
• 2-Amino-1-{2-[(benzylethylamino)methyl]piperidin-1-yl}-ethanone

• Inchi： 1S/C17H27N3O/c1-2-19(13-15-8-4-3-5-9-15)14-16-10-6-7-11-20(16)17(21)12-18/h3-5,8-9,16H,2,6-7,10-14,18H2,1H3
• InChI Key： WILSUSYHOSOCKQ-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCCCC1CN(CC)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 315
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone

Introduction to 2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS No. 1353968-18-9)

2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone, identified by its Chemical Abstracts Service (CAS) number 1353968-18-9, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This molecule, featuring a piperidine core and multiple functional groups, has garnered attention due to its structural uniqueness and its potential applications in drug discovery and development. The detailed examination of its chemical properties, synthesis pathways, and emerging research applications provides valuable insights into its utility in modern medicinal chemistry.

The molecular structure of 2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone encompasses a central piperidine ring substituted with various amine functionalities. Specifically, the presence of a benzyl-ethyl-amino group linked to the piperidine nitrogen and an ethanone moiety at the other end of the molecule contributes to its complex reactivity. This architecture not only makes it a versatile intermediate in organic synthesis but also suggests potential biological activity, particularly in modulating enzyme targets and receptor interactions.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecules with novel scaffolds to overcome resistance mechanisms and enhance therapeutic efficacy. The structural features of 2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone align well with this trend, as it combines elements known to interact favorably with biological targets. For instance, piperidine derivatives are frequently employed in drug design due to their ability to mimic natural amino acid residues and improve pharmacokinetic properties such as solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, including signal transduction, cell division, and metabolism. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The amine groups and the piperidine ring in 2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone provide multiple points of interaction with kinase active sites, making it a promising candidate for designing selective inhibitors. Current research indicates that similar scaffolds have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are key targets in oncology.

The synthesis of 2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone presents an intriguing challenge due to its complex connectivity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. Recent advances in catalytic methods have enabled more efficient constructions of such molecules. For example, transition-metal-catalyzed cross-coupling reactions have been utilized to form the carbon-nitrogen bonds critical to the piperidine ring. Additionally, asymmetric synthesis techniques have been explored to introduce chirality into the molecule, which is often essential for achieving biological activity.

From a computational chemistry perspective, 2-Amino-1-{2-[benzyl-(ethyl-amino)-methyl]-piperidin-1-y}-ethanone has been subjected to extensive molecular modeling studies to predict its interactions with biological targets. These studies not only help in rationalizing its potential pharmacological effects but also guide medicinal chemists in designing derivatives with enhanced properties. For instance, virtual screening algorithms have been employed to identify analogs that may exhibit improved binding affinity or selectivity over existing drugs.

The compound's solubility profile is another critical factor influencing its pharmaceutical applicability. Due to the presence of multiple polar functional groups, 2-Amino-1-{[benzyl-(ethyl-amino)-methyl]-piperidin-l-y}-ethanone exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation purposes. However, optimizing solubility for specific applications may require further modifications or co-formulation strategies.

In conclusion, 2-Amino-l-{[benzyl-(ethyl-amino)-methyl]-pipen-drin-l-yI}-ethanone (CAS No. 1353968-I8-I9) represents a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique architecture positions it as a valuable building block for drug discovery efforts targeting kinases and other therapeutic areas. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the exploration of such complex molecules will undoubtedly yield novel therapeutic agents that address unmet medical needs.